Cas no 1936559-53-3 (3-{(tert-butoxy)carbonyl(methyl)amino}-2-(hydroxymethyl)propanoic acid)

• Product Name: 3-{(tert-butoxy)carbonyl(methyl)amino}-2-(hydroxymethyl)propanoic acid
• CAS No: 1936559-53-3
• MF: C₁₀H₁₉NO₅
• MW: 233.261563539505
• CID: 5211725
• PubChem ID: 130827681
• Update Time: 2023-11-24

3-{(tert-butoxy)carbonyl(methyl)amino}-2-(hydroxymethyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(tert-butoxy)carbonyl](methyl)amino}-2-(hydroxymethyl)propanoic acid
• Propanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]methylamino]-2-(hydroxymethyl)-
• 3-{(tert-butoxy)carbonyl(methyl)amino}-2-(hydroxymethyl)propanoic acid

• Inchi： 1S/C10H19NO5/c1-10(2,3)16-9(15)11(4)5-7(6-12)8(13)14/h7,12H,5-6H2,1-4H3,(H,13,14)
• InChI Key： COSRMFOHCUTGAY-UHFFFAOYSA-N
• SMILES： O(C(N(C)CC(C(=O)O)CO)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 258
• XLogP3: 0
• Topological Polar Surface Area: 87.1